![6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole structure](https://ossimg.kuujia.com/scimg/119500/119141-88-7x500.png)
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160492-25g |
(S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 97% | 25g |
$262 | 2021-08-05 | |
| Chemenu | CM160492-100g |
(S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 97% | 100g |
$795 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S43090-100mg |
Esomeprazole |
119141-88-7 | 99% | 100mg |
¥93.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IN784-100mg |
6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole |
119141-88-7 | 99% | 100mg |
228CNY | 2021-05-08 | |
| Fluorochem | 219545-250mg |
S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 95% | 250mg |
￡62.00 | 2022-03-01 | |
| Fluorochem | 219545-1g |
S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
119141-88-7 | 95% | 1g |
￡187.00 | 2022-03-01 | |
| TRC | E668308-1mg |
(-)-Omeprazole |
119141-88-7 | 1mg |
$ 165.00 | 2023-02-02 | ||
| TRC | E668308-10mg |
(-)-Omeprazole |
119141-88-7 | 10mg |
$ 1305.00 | 2023-02-02 | ||
| DC Chemicals | DCAPI1423-100 mg |
Esomeprazole |
119141-88-7 | >99% | 100mg |
$200.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1423-250 mg |
Esomeprazole |
119141-88-7 | >99% | 250mg |
$400.0 | 2022-02-28 |
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The compound 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole (CAS No. 119141-88-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, which combines a benzodiazole core with a methoxy-substituted pyridine moiety linked via a methanesulfinyl bridge. This combination of functional groups makes it a subject of interest for its potential applications in medicinal chemistry and material science.
In recent years, the demand for sulfinyl-containing compounds like CAS 119141-88-7 has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a precursor for proton pump inhibitors (PPIs) or other gastrointestinal therapeutics, given the structural similarities to known drugs in this category. The methoxy and dimethylpyridine groups further enhance its stability and bioavailability, making it a valuable candidate for drug development.
From a synthetic chemistry perspective, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole exemplifies the growing trend toward targeted molecular design. Its sulfinyl linkage offers versatility in chemical modifications, enabling researchers to explore novel derivatives with improved pharmacological properties. This aligns with the broader industry focus on precision medicine and small-molecule therapeutics, topics frequently searched in academic and industrial databases.
Environmental and regulatory considerations also play a role in the compound's relevance. Unlike many highly reactive intermediates, CAS 119141-88-7 exhibits moderate stability under standard conditions, reducing handling risks. This characteristic has made it a preferred choice for labs prioritizing green chemistry principles and sustainable synthesis—a hot topic in modern chemical research.
Analytical challenges associated with this compound, such as its chromatographic separation and spectroscopic characterization, have spurred advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques. These methodologies are critical for quality control in pharmaceutical manufacturing, another area where users frequently seek technical insights.
In summary, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole represents a fascinating intersection of structural complexity and practical utility. Its applications span drug discovery, material science, and analytical chemistry, reflecting the interdisciplinary nature of contemporary research. As interest in tailored organic molecules grows, this compound will likely remain a focal point for innovation.
